AbstractThe patterns of structure formation and the wetting of thin films of aluminum and its Al–2.1 at % Mn and Al–1.4 at % Ni alloys deposited onto glass substrates with assistance by self ions are studied. Nanoscale and microsized topographic inhomogeneities on the film surface are characterized by scanning probe microscopy (SPM) and scanning electron microscopy (SEM) and their wetting characteristics are measured by the sessile-drop method. Within the profile and topographic approaches to the analysis of SPM images, a set of discrete roughness parameters supplemented by dimensionless complex parameters (\(\psi \) and \(k\)) and probability-density-function parameters of the protrusions/depressions of the surface nanorelief is used. The proposed hybrid research parameter k characterizes the shape of nanorelief profile irregularities, is comprehensible, and relates the amplitude to the roughness step. The system of nine selected parameters is shown to be informative for estimating the roughness and irregularity of the local structure of the film surface in transverse and longitudinal cross sections, which makes it possible not only to numerically study the structural and morphological changes upon the alloying of aluminum, but also to determine quantitative relationships that relate the microgeometry of the film surface to the film deposition conditions. The effect of the initial relief of the glass substrate on the parameters of film surface inhomogeneities that have the shapes of submicrometer cones and local protuberances is revealed. The Gaussian distribution of the film nanoreliefs of aluminum and its alloys over the surface area is obtained, and the film surfaces can be considered as an implementation of a random normal process. The frequency distributions of the microdroplet fraction over particle sizes are lognormal functions. A correlation is found between the roughness parameters of the films and the size and density of microparticles of the droplet fraction. It is found that the deposition of Al-containing films reduces the hydrophilicity of the surface of the film–glass substrate system. Upon the alloying of aluminum, the degree of morphological inhomogeneity of the film surfaces and their wettability decrease. The homogeneous regime of film wetting with water and its dependence on the material, the morphology, and the homogeneity of the chemical composition of the surface are discussed.

AbstractThe effect of a high-power ion beam of nanosecond duration on the stress-strain state of the surface layer of aluminum and its alloys is studied. The data of elemental and phase analysis, residual stresses, sizes of coherent-scattering regions and dislocation density are compared with the microhardness value for different irradiation regimes. A decrease in the lattice parameters of the α phase of aluminum with an increase in the ion current density is found, which indicates the deforming effect of the resulting compressive residual stresses during irradiation with a high-power ion beam. Analysis of the sizes of the coherent-scattering regions in alloys compared with pure aluminum shows a tendency toward their decrease; in D16 alloy grinding occurs by a factor of 1.5, the dislocation density increases by a factor of two, and in V95T alloy, the dislocation density increases by a factor of 3. This trend indicates the significant influence of alloying elements on the dispersion and density of dislocations with varying irradiation parameters.

AbstractThe features of the formation of the surface morphology of polyethylene terephthalate under the influence of a high-power ion beam of nanosecond duration are investigated. It is established that in the case of a single exposure of such a beam to polyethylene terephthalate, as well as for the majority of other polymers, pores are formed in the surface layer; however, their number is much less. Significant differences begin to appear when the polymer is repeatedly irradiated with a high-power ion beam. For most polymers this leads to an increase in the surface porosity and partial local destruction of the surface layer. Under such irradiation conditions, various spatial structures are formed on the surface of polyethylene terephthalate, the type and sizes of which depend on the number of irradiation pulses. X-ray microanalysis of the surface layer shows a significant (1.4 times) decrease in the oxygen content after ion irradiation. The irradiation of polyethylene terephthalate by a high-power ion beam does not result in the formation of a thin carbon layer on its surface. The possible reasons for the formation of such a surface morphology under the action of a high-power ion beam on polyethylene terephthalate are considered.

AbstractThe possibility of controlling stray magnetic fields around conductive layered ferromagnet-containing systems is analyzed. It is shown that different magnetic-field patterns can be implemented depending on the layer parameters and current. Calculation is based on a simplified model where a real stray field is approximated by a system of effective point magnetic charges at the sample surface. In the case of in-plane magnetization, the induced stray field partially screens the external one. This screening is less effective when the applied magnetic field is replaced with electric current. In the case of out-of-plane magnetization, the stray field is concentrated near the domain walls and the sample edges where it can be extremely strong. A mechanism for controlling the different components of a stray field via domain-wall rotation by a current-induced magnetic field is proposed. Numerical estimation shows that the expected ratio of the stray field to current is close to experimental values obtained in numerous transport measurements and usually ascribed to proximity effects (exchange interaction between carriers in adjacent layers). The proposed alternative origin of the effective field should be taken into account when analyzing spin Hall effect and similar spintronics problems.

Abstract—The magnetic ordering of a multilayer structure of Dy–Co is studied using complementary methods of polarized neutron reflectometry and Kerr magnetometry. It is found that during the deposition of a layered structure, the Dy and Co layers are partially mixed with the formation of the DyCo2 intermetallic compound. The profiles of the magnetization of individual layers at the atomic level are determined. A description for the noncollinear magnetic structure of the layers near the compensation point using neutron reflectometry data is given. Triple hysteresis loops observed in the same temperature range most likely indicate the nonequivalence of the outer and inner superlattice layers. The inhomogeneity profile of the DyCo2 layer magnetization distribution can be explained by strong exchange interaction at the interfaces. In a small applied magnetic field, the interlayer exchange interaction dominates over the Zeeman energy. The antiparallel ordering of the magnetic moments of the Co and DyCo2 layers is distorted by the magnetic field; as a result, the angle between the magnetization vectors is maximal at the Co/DyCo2 interfaces only.

AbstractAt the Frank Laboratory of Neutron Physics, Joint Institute for Nuclear Research, work is underway to create gas-filled neutron detectors. To prepare the working mixture of gases, it is necessary to use pure 3He, which is obtained by freezing impurities. A 3He refrigerator is created for this purpose. The refrigerator can also be used to obtain low temperatures in a physics experiment. In this work, the operating modes of the refrigerator are studied. In the continuous mode of 3He circulation, a temperature of 0.78 K is obtained. When 3He vapor is pumped out by an external pump in a single cooling mode, a temperature of 0.52 K is reached. We also study the relaxation modes in which, with pre-condensed 3He, the volume of the container plays the role of a pump. A mode is presented in which the temperature of the evaporator relaxes from 1 to 1.5 K within 11 days.

AbstractWe study the structure of a zinc coating on steels with a silicon concentration of 0.02, 0.06, 0.20, and 0.67 wt %. The coating is applied by dipping into a pure zinc melt and in a zinc melt with 0.05 wt % of nickel for 5 min at a temperature of 450°С. The features of the morphology of the ζ phase of the coating are found depending on the silicon concentration in the steel. With a silicon concentration of 0.06 wt %, the ζ phase is presented by branched dendrites growing to the surface. This leads to the so-called “Sandelin effect”, when the coating thickness is not the same over the entire surface of the substrate. On high-silicon steels (with a silicon concentration of 0.67 wt %), the ζ phase consists of large crystallites and makes up 90% of the entire coating thickness. Growth of the coating phases is effectively suppressed by alloying the zinc melt with nickel in an amount of 0.05 wt %. We find a change in the structure of the individual phases of the coating upon alloying the zinc melt. Energy-dispersive microanalysis revealed coating areas with a jump in the nickel concentration up to 0.33 wt %. Interpreting the Kikuchi patterns shows that the initial structural type of the ζ phase of the coating is kept for all steels and corresponds to the FeZn13 intermetallic compound with a monoclinic crystal lattice, in which 0.30–0.33 wt % of iron is replaced by nickel. A finely dispersed mixture of phases is found in the coating on high-silicon steel, located between the crystallites of the δ phase and ζ phase with an increased concentration of silicon (0.61 wt %) and nickel (0.2 wt %). The coincident Kikuchi patterns and the small values of the average angular deviation confirm the detection of Fe3Zn10, FeZn13, and Ni2Zn3Si intermetallic compounds.

AbstractThe paper presents the results of studies of SrTiO3–TiO2 biphase ceramics, which was previously proposed as a promising n-type thermoelectric material, carried out using synchrotron radiation techniques at the research equipment of the Shared Research Center “Siberian Synchrotron and Terahertz Radiation Center”. In particular, the in-situ heating X-ray diffraction method demonstrated that the reaction between the powder components SrCO3 (strontianite) and TiO2 (anatase) to produce SrTiO3 (tausonite) was not the driving force in producing ceramics by spark plasma sintering of the reaction mixture. For two spectral methods, X‑ray luminescence and XANES spectroscopy, the spectrum of biphase ceramics was compared with the model spectrum obtained from the spectra of monophase ceramics as comparison samples. The method of X-ray luminescence revealed a shift to the high-energy region and a narrowing of the spectrum of biphase ceramics, which may indicate dimensional quantization (the presence of two-dimensional electron gas) in the system. The XANES spectrum of biphase ceramics reveals changes in the region in which its shape may significantly depend on the symmetry of the nearest Ti4+ atoms. However, it is difficult to interpret these data without numerical simulation.

Abstract—A uniformly moving charged particle generates transition radiation when moving in an inhomogeneous medium (in particular, when crossing the interface between two media) and diffraction radiation when moving near medium inhomogeneities without crossing their boundaries. Both diffraction and transition radiation can be used to detect particles and monitor beams in accelerators. While methods based on the transition radiation of particles for diagnostics of both relativistic and nonrelativistic beams are widespread, the application of diffraction radiation for these goals remains the subject of research. Diffraction-radiation generation weakly perturbs the motion of a particle beam, which makes it possible to develop nondestructive beam-diagnostics methods. The description of the diffraction radiation of a nonrelativistic charged particle for a conducting sphere was constructed earlier by means of the image method known from electrostatics. The method for finding the parameters of particle flight by the sphere was proposed within the framework of this approach; it used a single point detector recording the intensity and polarization of diffraction radiation. Here we propose a scheme with three detectors that solves the same problem without recording the radiation polarization.

AbstractThe paper focuses on the synthesis of gadolinium-doped ceria (CexGd1 – xO2 – y) thin films on the anodes of solid oxide fuel cells by reactive dual magnetron sputtering. CexGd1 – xO2 – y thin films 4 μm thick are deposited in the transition and oxide modes, differing by the oxygen concentration in the vacuum chamber. Residual stresses after the film deposition and thermal annealing in air are determined by the curvature of the anode plates. Dependences are obtained between the deposition modes, residual stresses and parameters of fuel cells with the CexGd1 – xO2 – y electrolyte. The surface morphology and cross-section of the films are studied on a scanning electron microscope. The X-ray diffraction analysis is additionally conducted to study the structure of gadolinium-doped ceria thin films using the synchrotron radiation during 1300°С annealing. It is shown that under certain conditions of the film deposition and annealing, compressive stresses can transfer to tensile stresses, which reduces the anode plate deformation after the CexGd1 – xO2 – y electrolyte deposition.